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molecular formula C8H10N2O4S B7824764 (3-nitrophenyl)-N-methylmethanesulfonamide

(3-nitrophenyl)-N-methylmethanesulfonamide

Cat. No. B7824764
M. Wt: 230.24 g/mol
InChI Key: YQUXHTZFBZPOEH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08507498B2

Procedure details

40% aqueous methylamine (10 mL, 0.1 mol) was added to a vigorously stirred solution of (3-Nitrophenyl)methanesulfonyl chloride (2.36 g, 10 mmol) in benzene (30 mL) and allowed to stir for 2 h at room temperature. To this end, the benzene layer was separated, and the aqueous layer extracted with CH2Cl2 (2×25 mL). The combined organic layers were washed with saturated aqueous NaHCO3 (30 mL), water (30 mL), filtered over anhydrous Na2SO4, filtered and the solvent removed under reduced pressure to give 2.07 g (90%) of (3-nitrophenyl)-N-methylmethanesulfonamide as crystals.
Name
methylamine
Quantity
10 mL
Type
reactant
Reaction Step One
Name
(3-Nitrophenyl)methanesulfonyl chloride
Quantity
2.36 g
Type
reactant
Reaction Step One
Name
benzene
Quantity
30 mL
Type
solvent
Reaction Step One
Name
(3-nitrophenyl)-N-methylmethanesulfonamide
Yield
90%

Identifiers

REACTION_CXSMILES
[CH3:1][NH2:2].[N+:3]([C:6]1[CH:7]=[C:8]([CH2:12][S:13](Cl)(=[O:15])=[O:14])[CH:9]=[CH:10][CH:11]=1)([O-:5])=[O:4]>C1C=CC=CC=1>[N+:3]([C:6]1[CH:7]=[C:8]([CH2:12][S:13]([NH:2][CH3:1])(=[O:15])=[O:14])[CH:9]=[CH:10][CH:11]=1)([O-:5])=[O:4]

Inputs

Step One
Name
methylamine
Quantity
10 mL
Type
reactant
Smiles
CN
Name
(3-Nitrophenyl)methanesulfonyl chloride
Quantity
2.36 g
Type
reactant
Smiles
[N+](=O)([O-])C=1C=C(C=CC1)CS(=O)(=O)Cl
Name
benzene
Quantity
30 mL
Type
solvent
Smiles
C1=CC=CC=C1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
to stir for 2 h at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To this end, the benzene layer was separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer extracted with CH2Cl2 (2×25 mL)
WASH
Type
WASH
Details
The combined organic layers were washed with saturated aqueous NaHCO3 (30 mL), water (30 mL)
FILTRATION
Type
FILTRATION
Details
filtered over anhydrous Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent removed under reduced pressure

Outcomes

Product
Details
Reaction Time
 2 h
Name
(3-nitrophenyl)-N-methylmethanesulfonamide
Type
product
Smiles
[N+](=O)([O-])C=1C=C(C=CC1)CS(=O)(=O)NC
Measurements
Type Value Analysis
AMOUNT: MASS 2.07 g
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 89.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.